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Compound Focus: 3-O-Methylellagic acid

CAS No.: 51768-38-8

Cat. No.: S1953689

Documented Plant Sources of 3-O-Methylellagic Acid

The following table lists plant species from which 3-O-Methylellagic acid or its derivatives have been

successfully isolated, along with the specific plant parts used.

. Plant Part .
Plant Species Used Specific Compound Isolated
se

Geum urbanum L. Roots & Aerial 3-O-Methylellagic acid-4-O-3-d-glucopyranoside [1]
[1] Parts

Eucalyptus Stem Bark 3-O-Methylellagic acid 3'-O-a-rhamnopyranoside and its
globulus [2] acetylated derivatives [2]

Caesalpinia crista Seeds 3-O-Methylellagic acid 3'O-a-rhamnopyranoside [3]

L. [3]

Turpinia ternata [4] Stems 3-O-Methylellagic acid and 3-O-methylellagic acid-3'-O-a-L-

rhamnopyranoside [4]

Experimental Workflow for Isolation
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Based on the analyzed studies, the general process for isolating 3-O-Methylellagic acid and related

compounds follows a common phytochemical approach, outlined in the workflow below.
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Diagram of the general phytochemical workflow for isolating 3-O-Methylellagic acid from plant material.

Key Technical Details

¢ Crude Extraction and Fractionation: The research on Geum urbanum provides a specific protocol

[1]. Dried plant material is extracted with methanol via maceration at room temperature for two days.
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The combined crude methanol extract is then concentrated and sequentially partitioned with solvents

of increasing polarity: Petroleum Ether, Ethyl Acetate (EtOAc), and n-Butanol (n-BuOH). The

EtOAC fraction often contains the target polyphenolic compounds.

 Isolation and Identification: The final pure compounds are obtained from the active fractions using

chromatographic techniques. The structure of 3-O-Methylellagic acid and its derivatives is confirmed

through extensive spectroscopic analysis, including 1H NMR, 13C NMR, HMBC, IR, and Mass

Spectrometry [2] [3] [4].

Biological Activity & Quantitative Data

3-0O-Methylellagic acid and its rhamnoside derivatives exhibit notable biological activities, as quantified in

the studies.

Bioactivity Test System / Organism

Result / Potency

Antibacterial [1] Gram-positive bacteria (e.g.,

[3] Staphylococcus aureus, Bacillus
cereus)

Antioxidant [2] Inhibition of lipid peroxidation in rat liver
microsomes

Enzyme Molecular docking to HMG-CoA

Inhibition [5] reductase

Key Takeaways for Researchers

MIC values: 0.078 - 1.25 mg/mL (varies
by extract/fraction)

ICso values: 10.0 - 14.0 pg/mL (for
ellagic acid rhamnosides)

Binding affinity comparable to statins,
suggesting therapeutic potential

e Source Selection: The compounds are often found as glycosides (linked to sugars like rhamnose or
glucose) rather than in the free form. Selecting a plant known to produce ellagitannins is a good

starting point [6].

e Strategy: The well-established strategy of methanol extraction followed by ethyl acetate
fractionation is highly effective for concentrating these medium-polarity polyphenols.

e Characterization: The HMBC NMR technique is particularly valuable for determining the exact
linkage positions of methyl groups and sugar units on the ellagic acid core [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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